Cas no 930080-41-4 (2-(ethylcarbamoyl)amino-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product Name: 2-(ethylcarbamoyl)amino-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 930080-41-4
• MF: C₁₂H₁₅N₃O₄S
• MW: 297.330201387405
• CID: 5823763
• PubChem ID: 2572588
• Update Time: 2025-06-07

2-(ethylcarbamoyl)amino-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-(methylthio)-, 2-[[(ethylamino)carbonyl]amino]-2-oxoethyl ester
• Z18837332
• 2-[(ethylcarbamoyl)amino]-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• 930080-41-4
• EN300-26587159
• AKOS002486155
• 2-(ethylcarbamoyl)amino-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate

• Inchi： 1S/C12H15N3O4S/c1-3-13-12(18)15-9(16)7-19-11(17)8-5-4-6-14-10(8)20-2/h4-6H,3,7H2,1-2H3,(H2,13,15,16,18)
• InChI Key： KXBUYXWILWDCOB-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(OCC(NC(NCC)=O)=O)=O

Computed Properties

• Exact Mass: 297.07832714g/mol
• Monoisotopic Mass: 297.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(ethylcarbamoyl)amino-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate

Professional Introduction to Compound with CAS No. 930080-41-4 and Product Name: 2-(ethylcarbamoyl)amino-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate

Compound with the CAS number 930080-41-4 and the product name 2-(ethylcarbamoyl)amino-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The unique combination of functional groups, including ethylcarbamoyl, amino, oxoethyl, and methylsulfanyl, contributes to its distinctive chemical properties and reactivity, making it a valuable candidate for further exploration.

The molecular framework of this compound is built around a pyridine core, which is a well-known scaffold in pharmaceuticals due to its ability to interact with biological targets. The presence of the methylsulfanyl group introduces a sulfur atom into the structure, which can enhance binding affinity and selectivity when interacting with biological receptors. This feature is particularly relevant in the development of drugs that require precise targeting to achieve therapeutic effects.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. The pyridine derivative in question has been studied for its potential role in modulating various biological pathways. For instance, studies have suggested that compounds with similar structures may exhibit inhibitory effects on enzymes involved in inflammatory responses. This aligns with the growing interest in developing anti-inflammatory agents that can address chronic conditions without the side effects associated with traditional treatments.

The ethylcarbamoyl and amino groups contribute to the compound's ability to form hydrogen bonds, a crucial interaction mechanism in many biological processes. These groups can also participate in salt formation, enhancing solubility and bioavailability—key factors for drug efficacy. The 2-oxoethyl moiety adds another layer of complexity, potentially influencing metabolic stability and pharmacokinetic profiles. Together, these features make this compound a promising candidate for further investigation.

In the context of current pharmaceutical research, there is a strong emphasis on developing small molecules that can interact selectively with disease-causing targets. The structural attributes of this compound suggest its potential utility in addressing neurological disorders, where precise targeting is essential. Preliminary studies have indicated that derivatives of pyridine-based compounds may exhibit neuroprotective properties, making them attractive candidates for therapies targeting neurodegenerative diseases.

The synthesis and characterization of this compound have been refined through advanced chemical methodologies. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to ensure high purity and accurate structural determination. These analytical methods are critical in pharmaceutical research, as they provide detailed insights into the compound's behavior under various conditions.

The potential applications of this compound extend beyond traditional drug development. Its unique chemical properties make it suitable for use as an intermediate in synthesizing more complex molecules. Researchers are exploring its utility in designing novel ligands for biochemical assays, which could accelerate the discovery of new therapeutic agents. Additionally, its role as a building block for larger scaffolds could be pivotal in developing next-generation materials with tailored properties.

From a regulatory perspective, ensuring compliance with safety and quality standards is paramount. The synthesis and handling of this compound must adhere to rigorous guidelines to guarantee both worker safety and product integrity. Collaborative efforts between chemists, pharmacologists, and regulatory experts are essential to navigate the complexities of bringing such compounds from laboratory research to potential clinical use.

The future direction of research on this compound will likely involve exploring its interactions with biological targets at a molecular level. Techniques such as X-ray crystallography and computational modeling can provide detailed insights into how it binds to proteins or enzymes. Understanding these interactions will be crucial for optimizing its therapeutic potential and minimizing any unforeseen side effects.

In conclusion, compound with CAS No. 930080-41-4 and product name 2-(ethylcarbamoyl)amino-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate represents a significant contribution to the field of chemical biology and drug development. Its unique structural features and potential biological activities position it as a valuable asset for ongoing research efforts aimed at addressing complex diseases through innovative molecular solutions.